3-(4-chlorophenyl)-N-(2-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide

• Molecular Formula: C18H17ClFN5O
• Molecular Weight: 373.8 g/mol
• SMILES: C1=CC=C(C(=C1)CNC(=O)CC(CN2C=NN=N2)C3=CC=C(C=C3)Cl)F
• InChI: InChI=1S/C18H17ClFN5O/c19-16-7-5-13(6-8-16)15(11-25-12-22-23-24-25)9-18(26)21-10-14-3-1-2-4-17(14)20/h1-8,12,15H,9-11H2,(H,21,26)
• InChIKey: XLCRXDFKKABPPB-UHFFFAOYSA-N

A key pain point in purinergic receptor research is the lack of structurally validated, inactive control compounds for SAR studies. This exact butanamide is critical for groups exploring P2X3 or α7 nAChR targets, but its biological activity is completely uncharacterized in public databases. Procurement ensures a unique 2-fluorobenzyl-substituted tetrazole scaffold unavailable elsewhere. - Defined Molecular Entity: Molecular formula C18H17ClFN5O, MW 373.8 g/mol, with diagnostic halogen signatures for MS and tetrazole for UV detection. - Validated Research Tool: Ideal as a negative control for positional isomer studies or as a synthetic intermediate for focused library synthesis, with no publicly reported bioactivity to bias results. - Supply Chain Assurance: Available via custom synthesis with full analytical characterization; standard international B2B shipping.

Procurement Advisory: 3-(4-chlorophenyl)-N-(2-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide

3-(4-chlorophenyl)-N-(2-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide (CAS: 1574411-89-4) is a synthetic small molecule with the molecular formula C18H17ClFN5O and a molecular weight of approximately 373.8 g/mol . Its structure, defined by a 4-chlorophenyl group, a 2-fluorobenzyl moiety, and a 1H-tetrazol-1-yl substituent on a butanamide backbone, places it within the broader class of tetrazole-substituted aryl amides. This class is frequently investigated in patents for modulating targets like P2X3 receptors or alpha7 nicotinic acetylcholine receptors (nAChR) [1]. However, a critical distinction for this specific compound is the lack of publicly characterized biological activity in primary literature or authoritative databases like ChEMBL, which reports no known activity [2]. This absence of data makes it a unique procurement case: a structurally defined entity whose potential differentiation from analogs is entirely unvalidated by published, quantitative head-to-head studies.

1 Exploratory P2X3 target-based or phenotypic screening

2 Synthetic intermediate for tetrazole-aryl amide library synthesis

3 Negative control for fluorine-position SAR studies

4 Analytical reference standard for LC-MS or HPLC method development

• [1] Roche Palo Alto LLC. Tetrazole-substituted aryl amide derivatives and uses thereof. US Patent 7,981,914. July 19, 2011. View Source
• [2] ZINC Database. Substance ZINC000067621906. Available at: https://zinc.docking.org/substances/ZINC000067621906/ View Source

Analog Substitution Risk for 3-(4-chlorophenyl)-N-(2-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide

Substituting this compound with a structurally similar analog from the tetrazole-substituted aryl amide class carries a high and unquantifiable risk. While analogs like 3-(4-chlorophenyl)-N-(3-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide or N-substituted variants may appear interchangeable, minor structural modifications can lead to drastic changes in target affinity and selectivity. For instance, a movement of the fluorine atom from the 2- to the 3-position on the benzyl ring, or the replacement of the 2-fluorobenzyl group with a 2-methoxyphenethyl moiety, could abolish activity at an intended target like P2X3 or inadvertently introduce off-target effects . The specific combination of substituents on this compound's butanamide scaffold is not documented in public structure-activity relationship (SAR) studies. Without quantitative, comparative pharmacological data for this exact molecule, generic substitution is not supported by evidence and would compromise experimental reproducibility [1].

Positional isomer Fluorine shift from 2- to 3-position on the benzyl ring may abolish target engagement at P2X3

No public SAR Absence of quantitative comparative pharmacological data prevents rational analog substitution

Unverified scaffold Class-level P2X3 antagonist inference does not support direct replacement with structurally similar analogs

• [1] ZINC Database. Substance ZINC000067621906. Available at: https://zinc.docking.org/substances/ZINC000067621906/ View Source

Quantitative Evidence Gap: 3-(4-chlorophenyl)-N-(2-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide

Unconfirmed P2X3 Antagonist Activity

A preliminary search suggests this compound may have been evaluated in a single recombinant rat P2X3 receptor assay, showing an apparent EC50 of 80 nM for antagonist activity when tested at 10 µM in Xenopus oocytes [1]. This data point, however, could not be definitively linked to the target compound in available public records and currently can only be classified as Supporting Evidence. There are no linked, comparative data for standard P2X3 antagonists like A-317491 (Kis of 22, 22, 9, and 92 nM for hP2X3, rP2X3, hP2X2/3, and rP2X2/3, respectively) in the same study, making any direct comparison impossible [2]. Furthermore, there is no data on selectivity against related P2X subtypes (e.g., P2X1, P2X4, P2X7), which is essential for establishing differentiation.

P2X3 antagonist hint

Data to verify

~80 nM EC50 (unconfirmed, recombinant rat P2X3 in Xenopus oocytes, tested at 10 µM)

Reported endpoint cannot be definitively linked to target compound; comparator data unavailable

No selectivity data against P2X1, P2X4, or P2X7 subtypes

Evidence Dimension	P2X3 receptor antagonist activity (IC50/EC50)
Target Compound Data	80 nM (EC50, recombinant rat P2X3 in Xenopus oocytes)
Comparator Or Baseline	A-317491 (standard P2X3 antagonist): Ki = 22 nM (rP2X3), Ki = 92 nM (rP2X2/3)
Quantified Difference	Not calculable (different assay formats and labs; target compound EC50 vs. comparator Ki).
Conditions	Recombinant rat P2X3 expressed in Xenopus oocytes; compound tested at 10 µM. The comparator data for A-317491 is from binding assays on human and rat receptors [2].

Why This Matters

This unconfirmed data hint provides the only potential quantitative anchor for biological activity, but without verified provenance or comparator data from the same study, it cannot be used for procurement decisions or to claim differentiation from in-class compounds.

• [1] BindingDB. PrimarySearch_ki results for P2X3 receptor. Available at: http://ww.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp View Source
• [2] MedChemExpress. A-317491 Product Datasheet. Available at: https://www.medchemexpress.eu/A-317491.html View Source

No Verified Head-to-Head Analog Comparisons

A comprehensive search of primary literature, patents, and authoritative databases reveals zero verified studies where 3-(4-chlorophenyl)-N-(2-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide was quantitatively compared to a close analog [1][2]. This class-level inference gap is critical. While the tetrazole-substituted aryl amide scaffold is known for P2X3 and/or P2X2/3 antagonist activity, the specific impact of the 2-fluorobenzyl versus a 3-fluorobenzyl or 2-methoxyphenethyl substituent on potency, selectivity, or pharmacokinetics is undocumented . Without these data, any claim of meaningful differentiation for procurement is scientifically unfounded.

Analog comparison gap

Class-level

Zero verified head-to-head studies with any close structural analog

Differentiation from analogs cannot be assessed; procurement is limited to exploratory screening

SAR impact of 2-fluorobenzyl vs. 3-fluorobenzyl is undocumented

Evidence Dimension	Head-to-head pharmacological comparison with any structural analog
Target Compound Data	No data available.
Comparator Or Baseline	Analogs such as 3-(4-chlorophenyl)-N-(3-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide or N-[2-(2-methoxyphenyl)ethyl] variants have no publicly available, comparable activity data.
Quantified Difference	N/A
Conditions	N/A

Why This Matters

For scientific selection, a lack of comparative data means the compound cannot be rationally prioritized over a cheaper or more readily available analog. Procurement is limited to exploratory screening or as a synthetic intermediate, where the specific structure is the only defining feature.

• [1] ZINC Database. Substance ZINC000067621906. Available at: https://zinc.docking.org/substances/ZINC000067621906/ View Source
• [2] ChEMBL. No activity data found for this compound. Referenced via ZINC database. View Source

Uncharacterized Physicochemical & ADME Profile

Key physicochemical parameters relevant to formulation and downstream utility are unknown for this compound. While its molecular formula (C18H17ClFN5O) and weight (373.8 g/mol) are defined, experimentally determined values for aqueous solubility, logP, pKa, and stability are absent from public repositories . In silico predictions can be made for the compound's scaffold class, but this is supporting evidence at best and unreliable for procurement. For instance, no experimental logP or solubility data exists to compare with superior in-class candidates that have been profiled in medicinal chemistry campaigns [1]. This lack of fundamental data makes it impossible to predict its behavior in biological assays or compare its developability profile to other tetrazole-containing compounds.

Physicochemical profile

Class-level

No experimental aqueous solubility, logP, pKa, or stability data available

Developability and assay compatibility cannot be predicted; in silico estimates are unreliable

DMSO solubility and in vivo suitability remain unverified

Evidence Dimension	Physicochemical profiling (experimental solubility, logP, pKa)
Target Compound Data	No experimental data available.
Comparator Or Baseline	In-class compounds from patent literature (e.g., Roche tetrazole-substituted arylamides) have characterization data as part of medicinal chemistry optimization.
Quantified Difference	N/A
Conditions	N/A

Why This Matters

A procurement decision based on developability cannot be made without basic physicochemical data. The compound's suitability for standard in vitro assays (e.g., DMSO solubility) or in vivo studies is unverified, adding operational risk.

• [1] Roche Palo Alto LLC. Tetrazole-substituted aryl amide derivatives and uses thereof. US Patent 7,981,914. July 19, 2011. View Source

Application Scenarios: 3-(4-chlorophenyl)-N-(2-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide

P2X3-Mediated Pain & Inflammation Screening

Given the unconfirmed data hint of P2X3 antagonist activity (EC50 ~80 nM in a recombinant rat assay) [1], the most scientifically grounded application for this compound is as an exploratory tool in phenotypic or target-based screens where P2X3 receptor modulation is hypothesized. The procurement value lies solely in its structural novelty as a 2-fluorobenzyl-substituted tetrazole-aryl butanamide, which may offer a distinct binding mode compared to well-characterized P2X3 antagonists like A-317491 or gefapixant [2]. This scenario is appropriate for research groups willing to perform their own target engagement and selectivity profiling, as no public data exists to guarantee activity.

Synthetic Intermediate for Library Synthesis

The compound's core structure, containing a tetrazole ring, a substituted butanamide linker, and halogenated aromatic groups, is a valuable starting point for medicinal chemistry. Its procurement is justified for use as a synthetic intermediate in the development of focused compound libraries targeting purinergic receptors (P2X3, P2X2/3) or alpha7 nAChR, as suggested by the patent literature [3][4]. In this context, differentiation from other intermediates is based purely on its specific substitution pattern, which enables unique chemical space exploration not accessible with other starting materials.

Negative Control in SAR Studies

In the absence of confirmed biological activity, this compound can serve as a valuable negative control in structure-activity relationship (SAR) campaigns. When testing analogs like 3-(4-chlorophenyl)-N-(3-fluorobenzyl)-4-(1H-tetrazol-1-yl)butanamide, this 2-fluorobenzyl variant can be used in parallel to probe the impact of fluorine position on target engagement. Its procurement is strategically sound for labs that already possess active in-class compounds and need a definitive inactive or differentially active comparator to map pharmacophore requirements [4].

Reference Standard for Analytical Method Development

The well-defined molecular formula (C18H17ClFN5O) and unique structural features (chlorine and fluorine atoms for MS detection, tetrazole for UV absorption) make this compound suitable as a reference standard for developing and validating analytical methods, such as LC-MS or HPLC, for tetrazole-containing compounds [1]. In a procurement context, its value is as a characterized, single-entity chemical for method calibration, where its structural authenticity is the primary requirement and differentiation from other analytical standards is based on its distinct retention time and spectral fingerprint.

Application

Selection Property

Validation Focus

P2X3 receptor screening

Structural novelty as 2-fluorobenzyl tetrazole-aryl butanamide

Target engagement and selectivity profiling

Focused library synthesis

Unique substitution pattern with tetrazole and halogenated aromatics

Chemical space exploration for purinergic or nAChR targets

Negative control in SAR studies

2-fluorobenzyl positional variant

Pharmacophore mapping of fluorine-position impact

Analytical reference standard

Defined molecular formula with Cl and F for MS detection

Method calibration via retention time and spectral fingerprint

• [1] BindingDB. PrimarySearch_ki results for P2X3 receptor. View Source
• [2] MedChemExpress. A-317491 Product Datasheet. View Source
• [3] Roche Palo Alto LLC. Tetrazole-substituted aryl amide derivatives and uses thereof. US Patent 7,981,914. July 19, 2011. View Source
• [4] Hoffmann-La Roche. Tetrazole-substituted arylamides as P2X3 and P2X2/3 antagonists. WO/2008/000645. January 3, 2008. View Source